molecular formula C20H25N8O13P2+ B1220734 Diazoaminopyridine dinucleotide CAS No. 42919-10-8

Diazoaminopyridine dinucleotide

Cat. No.: B1220734
CAS No.: 42919-10-8
M. Wt: 647.4 g/mol
InChI Key: RYDVAZMBHMLMLD-HISDBWNOSA-O
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Diazoaminopyridine dinucleotide is a synthetic dinucleotide analog characterized by a diazoamine (-N=N-) group attached to a pyridine ring system. These compounds are typically synthesized to mimic natural dinucleotides (e.g., NAD) while introducing modifications to enhance stability or reactivity. For instance, diazoaminopyridine dinucleotides may incorporate exocyclic amino groups to alter hydrogen-bonding patterns, a feature critical for non-canonical base pairing in prebiotic RNA replication scenarios .

Properties

CAS No.

42919-10-8

Molecular Formula

C20H25N8O13P2+

Molecular Weight

647.4 g/mol

IUPAC Name

[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-diazoniopyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate

InChI

InChI=1S/C20H24N8O13P2/c21-17-12-18(24-7-23-17)28(8-25-12)20-16(32)14(30)11(40-20)6-38-43(35,36)41-42(33,34)37-5-10-13(29)15(31)19(39-10)27-3-1-2-9(4-27)26-22/h1-4,7-8,10-11,13-16,19-20,29-32H,5-6H2,(H2-2,21,23,24,33,34,35,36)/p+1/t10-,11-,13-,14-,15-,16-,19-,20-/m1/s1

InChI Key

RYDVAZMBHMLMLD-HISDBWNOSA-O

SMILES

C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)[N+]#N

Isomeric SMILES

C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)[N+]#N

Canonical SMILES

C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)[N+]#N

Synonyms

diazoaminopyridine dinucleotide

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Dinucleotides

Structural and Functional Comparison

Nicotinamide Adenine Dinucleotide (NAD)

NAD, a well-studied coenzyme, consists of adenine and nicotinamide moieties linked by phosphate groups. In contrast, diazoaminopyridine dinucleotide replaces the adenine base with a diazoaminopyridine group, which introduces distinct electronic and steric properties. Key differences include:

  • Stability: NAD is prone to hydrolysis under acidic conditions, whereas diazoaminopyridine derivatives exhibit enhanced stability due to the diazoamine group’s resistance to enzymatic degradation .
  • Radioactive Labeling: NAD variants (e.g., [32P]-NAD) are widely used in tracing ADP-ribosylation, while diazoaminopyridine dinucleotides are primarily utilized in non-enzymatic RNA replication studies, where their modified bases prevent undesired enzymatic interference .

Table 1: Structural and Functional Properties

Property Diazoaminopyridine Dinucleotide NAD
Core Structure Diazoaminopyridine + pyridine Adenine + nicotinamide
Stability High (resists hydrolysis) Moderate
Primary Application Non-enzymatic RNA studies Enzymatic cofactor
Radioactive Variants Limited [32P], [33P]
Reference
Viral Dinucleotides (CpG, UpA)

Viral genomes exhibit dinucleotide biases (e.g., CpG suppression in vertebrates) due to host immune pressures. The Synonymous Dinucleotide Usage (SDU) metric quantifies these biases by comparing observed dinucleotide frequencies to codon-usage null hypotheses . While diazoaminopyridine dinucleotides are synthetic, their design principles align with viral strategies to evade detection:

  • CpG Suppression: Vertebrate viruses underrepresent CpG dinucleotides (SDU < 1) to avoid immune sensors like ZAP . Diazoaminopyridine dinucleotides, by contrast, are engineered for high CpG-like stability, mimicking viral evasion through structural rigidity rather than sequence bias.
  • Codon Interface Bias : SARS-CoV-2 shows dinucleotide biases at codon-codon interfaces (e.g., UpA suppression), whereas synthetic dinucleotides prioritize chemical functionality over codon compatibility .


Table 2: Dinucleotide Representation Metrics

Metric Viral CpG (SDU) Diazoaminopyridine Dinucleotide
SDU Value 0.3–0.7 N/A (synthetic design)
Stability Mechanism Host immune evasion Chemical modification
Functional Impact Reduced immune detection Enhanced replication fidelity
Reference
Exocyclic Amino Nucleosides (EANs)

EANs, such as diaminopyrimidine analogs, share structural similarities with diazoaminopyridine dinucleotides. Both feature exocyclic amino groups that enhance base-pairing versatility and thermal stability:

  • Thermal Stability: EANs exhibit melting temperatures (Tm) 10–15°C higher than canonical nucleotides due to additional hydrogen bonds. Diazoaminopyridine dinucleotides may achieve similar stability via diazoamine-mediated base stacking .
  • Synthetic Challenges: EANs require protection/deprotection steps during synthesis, whereas diazoaminopyridine derivatives face challenges in regioselective diazo group installation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.